Cas no 21392-57-4 (5,7-Dimethoxyflavone)

• Product Name: 5,7-Dimethoxyflavone
• CAS No: 21392-57-4
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• MDL: MFCD00016943
• CID: 273098
• PubChem ID: 88881
• Update Time: 2025-04-19

5,7-Dimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dimethoxy-2-phenyl-
• 5,7-dimethoxy-2-phenylchromen-4-one
• 5,7-Dimethoxyflavone Standard
• Chrysin dimethylether
• CHRYSIN DIMETHYLETHER(RG)
• CHRYSIN DIMETHYLETHER(RG) PrintBack
• 5,7-DIMETHOXYFLAVONE
• 2-phenyl-5,7-dimethoxyl-flavone
• 4H-1-Benzopyran-4-one,5,7-dimethoxy-2-phenyl
• 5,7-dimethoxy-2-phenyl-4H-1-benzopyran-4-one
• 5,7-dimethoxy-2-phenyl-4H-chromen-4-one
• 5,7-dimethoxy-2-phenyl-chromen-4-one
• 5,7-dimethoxycrysin
• 5,7-dimethoxyflavonone
• Chrysin 5,7-dimethyl ether
• Chrysin DME
• Dimethylchrysin
• 5,7-Dimethoxy-4-oxo-2-phenyl-4H-1-benzopyran
• Chrysin dimethyl ether
• Chrysin-Dimethylether
• 4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-phenyl-
• 5,7 dimethoxyflavone
• Spectrum_000364
• 5,7-Dimethoxy-Flavone
• SpecPlus_000
• Spectrum2_001359
• SMR000386927
• KBio3_002067
• CCG-39297
• 5,7-dimethoxyflavone, AldrichCPR
• CS-0032072
• KBio2_000844
• DTXSID50175656
• SpecPlus_000913
• AKOS002255361
• 5,7-Dimethoxy-2-phenyl-4H-chromen-4-one #
• VU0361824-2
• NSC-741743
• DivK1c_007009
• KBio2_003412
• BDBM50338972
• Flavone, 5,7-dimethoxy-
• BRD-K81298036-001-02-1
• UNII-J8HQQ4R4F2
• CHEBI:3684
• MEGxp0_001682
• MLS001049094
• LMPK12110188
• SPBio_001577
• KBio1_001953
• HMS2269A24
• J8HQQ4R4F2
• 5,7-Di Methoxy Flavone
• A1-05745
• NSC 741743
• KBioGR_001777
• Spectrum3_001034
• HY-N5011
• CHEMBL275391
• MS-24007
• SR-01000758978-2
• A815304
• Spectrum5_001712
• cid_88881
• KBio2_005980
• METHYL5-OXO-6-TRIFLUOROMETHANESULFONYLOXY-1,2,3,5-TETRAHYDROINDOLIZINE-8-CARBOXYLATE
• AC-34393
• 21392-57-4
• Chrysin - dimethyl ether
• Q27106162
• SR-01000758978
• s3227
• KBioSS_000844
• Dimethoxyflavone, 5,7-
• SCHEMBL1676012
• E88577
• NCGC00178436-01
• Oprea1_482940
• MFCD00016943
• ?5,7-DIMETHOXYFLAVONE
• F3228-0184
• BSPBio_002847
• MB00258
• Spectrum4_001169
• FT-0638115
• BRD-K81298036-001-06-2
• NSC741743
• MLSMR
• Chrysin-dimethyl ether
• 1ST158739
• DTXCID9098147
• Chrysin dimethyletherChrysin dimethylether; Chrysin 5,7-dimethyl ether; Dimethylchrysin
• Chrysindimethylether
• DB-045565
• STK921429
• 5,7-Dimethoxy Flavone
• 5,7-Dimethoxyflavone

• MDL： MFCD00016943
• Inchi： 1S/C17H14O4/c1-19-12-8-15(20-2)17-13(18)10-14(21-16(17)9-12)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： JRFZSUMZAUHNSL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

• Exact Mass: 282.08900
• Monoisotopic Mass: 282.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8
• Molecular Weight: 282.29

Experimental Properties

• Color/Form: Powder
• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 201.7 ºC
• Boiling Point: 476.6°C at 760 mmHg
• Flash Point: 213.4 °C
• Refractive Index: 1.598
• Solubility: Insuluble (8.8E-3 g/L) (25 ºC),
• PSA: 48.67000
• LogP: 3.47720

5,7-Dimethoxyflavone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD16603)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids